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Compound of Interest

Compound Name: 2-(Furan-2-YL)phenol

Cat. No.: B1339062 Get Quote

An In-depth Technical Guide to 2-(Furan-2-
YL)phenol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Furan-2-yl)phenol is a biaryl compound featuring a furan ring linked to a phenol ring. This

structural motif is of significant interest in medicinal chemistry due to the diverse biological

activities associated with both furan and phenol moieties. Furan derivatives are known to

exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory,

and anticancer effects. Similarly, phenolic compounds are recognized for their antioxidant and

cytotoxic activities. The combination of these two pharmacophores in 2-(Furan-2-yl)phenol
suggests its potential as a scaffold for the development of novel therapeutic agents. This

technical guide provides a comprehensive overview of the available physical, chemical, and

biological data for 2-(Furan-2-yl)phenol, intended to support further research and drug

development efforts.

Chemical and Physical Properties
While specific experimental data for 2-(Furan-2-yl)phenol is limited in publicly available

literature, a summary of its known and predicted properties is presented below.

Table 1: Physical and Chemical Properties of 2-(Furan-2-YL)phenol
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Property Value Source

CAS Number 106584-14-9 [1][2]

Molecular Formula C₁₀H₈O₂ [3]

Molecular Weight 160.17 g/mol [3]

IUPAC Name 2-(Furan-2-yl)phenol [2]

Purity >97% (Commercially available) [3]

LogP (predicted) 2.38 [2]

Melting Point Not available

Boiling Point Not available

Solubility Not available

Spectroscopic Data
Detailed experimental spectra for 2-(Furan-2-yl)phenol are not readily available in the

surveyed literature. However, characteristic spectral features can be predicted based on the

analysis of related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

protons on both the furan and phenol rings. The phenolic hydroxyl proton will likely appear as

a broad singlet. The aromatic protons will exhibit complex splitting patterns in the aromatic

region of the spectrum.

¹³C NMR: The carbon NMR spectrum will display signals for the ten carbon atoms in the

molecule. The carbon attached to the hydroxyl group on the phenol ring and the carbons of

the furan ring will have characteristic chemical shifts.

Infrared (IR) Spectroscopy
The IR spectrum of 2-(Furan-2-yl)phenol is expected to show characteristic absorption bands

for the O-H stretching of the phenolic hydroxyl group (typically a broad band around 3200-3600
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cm⁻¹), C-O stretching of the phenol, and C=C stretching of the aromatic rings, as well as C-H

stretching and bending vibrations for both the furan and benzene rings.[4]

Mass Spectrometry (MS)
The mass spectrum of 2-(Furan-2-yl)phenol would show a molecular ion peak (M⁺) at m/z =

160.17, corresponding to its molecular weight. Fragmentation patterns would likely involve the

loss of CO, CHO, and other fragments characteristic of furan and phenol derivatives.

Experimental Protocols
Synthesis of 2-(Furan-2-YL)phenol
A common and effective method for the synthesis of biaryl compounds like 2-(Furan-2-
yl)phenol is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the palladium-

catalyzed coupling of an organoboron compound with an organohalide.

Proposed Synthesis Workflow:
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Reactants Reaction Conditions

2-Bromophenol

Suzuki-Miyaura Coupling

Furan-2-boronic acid Pd Catalyst Base (e.g., K2CO3) Solvent (e.g., Toluene/Water)

2-(Furan-2-YL)phenol

Purification

2-(Furan-2-YL)phenol

Broth Microdilution for MIC

Bacterial and Fungal Strains

Plating for MBC/MFC

Antimicrobial Potency
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2-(Furan-2-YL)phenol

Cancer Cell

Induction of Apoptosis Inhibition of Cell Migration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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